Potassium Acetate
Potassium Acetate
Potassium Acetate is the acetate salt form of potassium, an essential macromineral. Potassium maintains intracellular tonicity, is required for nerve conduction, cardiac, skeletal and smooth muscle contraction, production of energy, the synthesis of nucleic acids, maintenance of blood pressure and normal renal function. This agent has potential antihypertensive effects and when taken as a nutritional supplement may prevent hypokalemia.
Potassium acetate is a potassium salt comprising equal numbers of potassium and acetate ions It has a role as a food acidity regulator. It contains an acetate.
A potassium salt used to replenish ELECTROLYTES, for restoration of WATER-ELECTROLYTE BALANCE, as well as a urinary and systemic alkalizer, which can be administered orally or by intravenous infusion. Formerly, it was used in DIURETICS and EXPECTORANTS.
Potassium acetate is a potassium salt comprising equal numbers of potassium and acetate ions It has a role as a food acidity regulator. It contains an acetate.
A potassium salt used to replenish ELECTROLYTES, for restoration of WATER-ELECTROLYTE BALANCE, as well as a urinary and systemic alkalizer, which can be administered orally or by intravenous infusion. Formerly, it was used in DIURETICS and EXPECTORANTS.
Brand Name:
Vulcanchem
CAS No.:
127-08-2
VCID:
VC0086362
InChI:
InChI=1S/C2H4O2.K/c1-2(3)4;/h1H3,(H,3,4);/q;+1/p-1
SMILES:
CC(=O)[O-].[K+]
Molecular Formula:
C2H3O2K
C2H3KO2
CH3COOK
CH3COOK
C2H3KO2
C2H3KO2
CH3COOK
CH3COOK
C2H3KO2
Molecular Weight:
98.14 g/mol
Potassium Acetate
CAS No.: 127-08-2
Main Products
VCID: VC0086362
Molecular Formula: C2H3O2K
C2H3KO2
CH3COOK
CH3COOK
C2H3KO2
Molecular Weight: 98.14 g/mol
| CAS No. | 127-08-2 |
|---|---|
| Product Name | Potassium Acetate |
| Molecular Formula | C2H3O2K C2H3KO2 CH3COOK CH3COOK C2H3KO2 |
| Molecular Weight | 98.14 g/mol |
| IUPAC Name | potassium;acetate |
| Standard InChI | InChI=1S/C2H4O2.K/c1-2(3)4;/h1H3,(H,3,4);/q;+1/p-1 |
| Standard InChIKey | SCVFZCLFOSHCOH-UHFFFAOYSA-M |
| Isomeric SMILES | CC(=O)[O-].[K+] |
| SMILES | CC(=O)[O-].[K+] |
| Canonical SMILES | CC(=O)[O-].[K+] |
| Density | 1.6 g/cm³ |
| Melting Point | 292.0 °C Mp 292 ° 292 °C |
| Physical Description | DryPowder, Liquid; Liquid; OtherSolid; PelletsLargeCrystals Colourless, deliquescent crystals or a white crystalline powder, odourless or with a faint acetic odour WHITE FLAKES OR CRYSTALLINE POWDER. |
| Description | Potassium Acetate is the acetate salt form of potassium, an essential macromineral. Potassium maintains intracellular tonicity, is required for nerve conduction, cardiac, skeletal and smooth muscle contraction, production of energy, the synthesis of nucleic acids, maintenance of blood pressure and normal renal function. This agent has potential antihypertensive effects and when taken as a nutritional supplement may prevent hypokalemia. Potassium acetate is a potassium salt comprising equal numbers of potassium and acetate ions It has a role as a food acidity regulator. It contains an acetate. A potassium salt used to replenish ELECTROLYTES, for restoration of WATER-ELECTROLYTE BALANCE, as well as a urinary and systemic alkalizer, which can be administered orally or by intravenous infusion. Formerly, it was used in DIURETICS and EXPECTORANTS. |
| Solubility | Solubility in water, g/100ml at 20 °C: 256 |
| Synonyms | Acetate, Potassium Potassium Acetate |
| PubChem Compound | 517044 |
| Last Modified | Nov 11 2021 |
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